Cas no 107-54-0 (3,5-Dimethyl-1-hexyn-3-ol)

• Product Name: 3,5-Dimethyl-1-hexyn-3-ol
• CAS No: 107-54-0
• MF: C₈H₁₄O
• MW: 126.196162700653
• MDL: MFCD00008941
• CID: 189593
• PubChem ID: 61018
• Update Time: 2026-05-14

3,5-Dimethyl-1-hexyn-3-ol Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-1-hexyn-3-ol
• 3,5-dimethyl-1-hexyn-3-o
• Dimethylhexynol
• 3,5-dimethyl-1-hexyl-3-ol
• Surfynol
• SURFYNOL 61
• 3,5-dimethylhex-1-yn-3-ol
• 3,5-DIMETHYL-1-HEXYNE-3-OL
• 1-Hexyn-3-ol, 3,5-dimethyl-
• 1-Hexyn-3-ol,3,5-dimethyl-
• DIMETHYL HEXYNOL
• 3,5-DIMETHYL-1-HEXYN-3-OL 99+%

• MDL： MFCD00008941
• Inchi： 1S/C8H14O/c1-5-8(4,9)6-7(2)3/h1,7,9H,6H2,2-4H3
• InChI Key： NECRQCBKTGZNMH-UHFFFAOYSA-N
• SMILES： C#CC(C)(CC(C)C)O

Computed Properties

• Exact Mass: 126.10400
• Monoisotopic Mass: 126.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.859 g/mL at 25 °C(lit.)
• Melting Point: -39°C (estimate)
• Boiling Point: 150°C
• Flash Point: Fahrenheit: 111.2 ° f
  Celsius: 44 ° c
  
• Refractive Index: n20/D 1.434(lit.)
• PSA: 20.23000
• LogP: 1.41670
• Solubility: Slightly soluble in water.
• Vapor Pressure: 4.5 mmHg ( 20 °C)

3,5-Dimethyl-1-hexyn-3-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H226,H301,H311,H319,H331
• Warning Statement： P261,P280,P301+P310-P305+P351+P338,P311
• Hazardous Material transportation number：UN 1986 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-23/24/25-36
• Safety Instruction： S16; S26; S36/37/39; S45
• Hazardous Material Identification：
• Storage Condition：Flammable area
• Packing Group：III
• Hazard Level：3.2
• HazardClass：3.2
• PackingGroup：III
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons